Cas no 1710854-22-0 (2-(4,5-Diamino-3-ethyl-pyrazol-1-yl)-ethanol)

2-(4,5-Diamino-3-ethyl-pyrazol-1-yl)-ethanol is a versatile pyrazole-based compound featuring both amino and hydroxyethyl functional groups. Its bifunctional structure enables applications in organic synthesis, particularly as a precursor for heterocyclic compounds and coordination chemistry. The presence of dual amino groups enhances reactivity, facilitating selective modifications, while the hydroxyethyl moiety improves solubility in polar solvents. This compound is valued for its stability and potential use in dye synthesis, pharmaceutical intermediates, and metal chelation. Its well-defined molecular architecture allows for precise derivatization, making it a useful building block in specialized chemical research and industrial processes.

2-(4,5-Diamino-3-ethyl-pyrazol-1-yl)-ethanol structure

1710854-22-0 structure

Product Name:2-(4,5-Diamino-3-ethyl-pyrazol-1-yl)-ethanol

CAS No:1710854-22-0

MF:C₇H₁₄N₄O

MW:170.212260723114

CID:5191486

Update Time:2025-10-12

2-(4,5-Diamino-3-ethyl-pyrazol-1-yl)-ethanol Chemical and Physical Properties

Names and Identifiers

- 2-(4,5-Diamino-3-ethyl-pyrazol-1-yl)-ethanol
- Inchi： 1S/C7H14N4O/c1-2-5-6(8)7(9)11(10-5)3-4-12/h12H,2-4,8-9H2,1H3
- InChI Key： BYJDYLHRDOSYSU-UHFFFAOYSA-N
- SMILES： N1(CCO)C(N)=C(N)C(CC)=N1

2-(4,5-Diamino-3-ethyl-pyrazol-1-yl)-ethanol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM510462-1g	2-(4,5-Diamino-3-ethyl-1H-pyrazol-1-yl)ethanol	1710854-22-0	97%	1g	$972	2022-06-12

2-(4,5-Diamino-3-ethyl-pyrazol-1-yl)-ethanol Related Literature

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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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4. Evolution and characterization of a benzylguanine-binding RNA aptamer†

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5. Essential effect of the electrolyte on the mechanical and chemical degradation of LiNi0.8Co0.15Al0.05O2 cathodes upon long-term cycling†‡

Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 2-(4,5-Diamino-3-ethyl-pyrazol-1-yl)-ethanol

Comprehensive Overview of 2-(4,5-Diamino-3-ethyl-pyrazol-1-yl)-ethanol (CAS No. 1710854-22-0)

2-(4,5-Diamino-3-ethyl-pyrazol-1-yl)-ethanol is a specialized organic compound with the CAS number 1710854-22-0, widely recognized for its unique chemical structure and versatile applications in pharmaceuticals, agrochemicals, and material science. This compound features a pyrazole core substituted with amino and ethyl groups, combined with an ethanol moiety, making it a valuable intermediate in synthetic chemistry. Researchers and industries are increasingly interested in its potential due to its bioactive properties and compatibility with various reaction pathways.

The growing demand for heterocyclic compounds like 2-(4,5-Diamino-3-ethyl-pyrazol-1-yl)-ethanol is driven by their role in drug discovery and development. Recent studies highlight its relevance in designing enzyme inhibitors and antioxidant agents, aligning with trends in personalized medicine and sustainable healthcare. Its CAS no 1710854-22-0 is frequently searched in academic databases, reflecting its importance in high-throughput screening and molecular modeling.

From an industrial perspective, this compound is pivotal in optimizing catalytic processes and enhancing material durability. Innovations in green chemistry have further amplified its appeal, as it can be synthesized using eco-friendly protocols. Users often inquire about its solubility, stability, and synthetic routes, underscoring the need for detailed technical data sheets and safety guidelines.

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Future research directions may explore its utility in nanotechnology and bioimaging, leveraging its fluorescent properties. As regulatory frameworks evolve, compliance with REACH and FDA guidelines will be essential for commercial adoption. Collaborative efforts between academia and industry are expected to unlock new functionalities for this promising molecule.